N-(thiophen-2-yl(thiophen-3-yl)methyl)-2-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[thiophen-2-yl(thiophen-3-yl)methyl]-2-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C16H12F3NO3S3/c17-16(18,19)23-12-4-1-2-6-14(12)26(21,22)20-15(11-7-9-24-10-11)13-5-3-8-25-13/h1-10,15,20H
• InChI Key: RERGWVUHFZFAJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC(F)(F)F)S(=O)(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C16H12F3NO3S3
• Molecular Weight: 419.5 g/mol

Description

N-(thiophen-2-yl(thiophen-3-yl)methyl)-2-(trifluoromethoxy)benzenesulfonamide, also known as TFPB, is a sulfonamide compound that has been widely used in scientific research. TFPB has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology and biochemistry. In

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Researchers have developed a variety of methods for synthesizing derivatives of benzenesulfonamide, aiming to explore their potential as therapeutic agents. For example, Küçükgüzel et al. (2013) synthesized a series of novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides, evaluating their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds demonstrated significant biological activities, highlighting the potential of benzenesulfonamide derivatives as multifunctional therapeutic agents (Ş. Küçükgüzel et al., 2013).

Development of Inhibitors

The synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase by Röver et al. (1997) is another example. These compounds were found to be high-affinity inhibitors, providing insights into the modulation of the kynurenine pathway, which is implicated in several neurological disorders (S. Röver et al., 1997).

Exploration of Chemical Reactions

Miura et al. (1998) reported on the oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides with alkenes using a palladium-copper catalyst system under air. This work contributes to the field of organic synthesis by providing a novel method for the formation of complex molecules, showcasing the versatility of benzenesulfonamide derivatives in chemical reactions (M. Miura et al., 1998).

Investigation of Carbonic Anhydrase Inhibitors

The research into carbonic anhydrase inhibitors is another significant application. Casini et al. (2002) synthesized water-soluble sulfonamides incorporating a 4-sulfamoylphenylmethylthiourea scaffold, showing potent inhibitory activity against carbonic anhydrase isozymes. These inhibitors demonstrated not only high in vitro potency but also significant in vivo efficacy in lowering intraocular pressure, indicating potential for the treatment of glaucoma (A. Casini et al., 2002).